ethyl 2-(2-imino-6-methylbenzo[d]thiazol-3(2H)-yl)acetate hydrobromide
Overview
Description
Compounds like “ethyl 2-(2-imino-6-methylbenzo[d]thiazol-3(2H)-yl)acetate hydrobromide” belong to a class of organic compounds known as benzothiazoles . Benzothiazoles are aromatic heterocyclic compounds with a bicyclic structure consisting of a benzene ring fused to a thiazole ring .
Molecular Structure Analysis
The molecular structure of benzothiazoles consists of a benzene ring fused to a thiazole ring. The thiazole ring is a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom .Chemical Reactions Analysis
Benzothiazoles can undergo various chemical reactions, including electrophilic and nucleophilic substitutions, due to the presence of electron-rich nitrogen and sulfur atoms in the thiazole ring .Physical and Chemical Properties Analysis
The physical and chemical properties of benzothiazoles depend on their specific substituents. Generally, they are crystalline solids with a characteristic smell. They are slightly soluble in water but dissolve well in common organic solvents .Scientific Research Applications
Synthesis and Structural Analysis : Nassiri & Milani (2020) reported the synthesis of novel compounds, including variants of ethyl 2-(2-imino-6-methylbenzo[d]thiazol-3(2H)-yl)acetate, and confirmed their structures using NMR, IR, and mass spectroscopy. This study highlights the compound's relevance in organic synthesis and structural chemistry (Nassiri & Milani, 2020).
Chemical Reactions and Properties : A study by Robert & Panouse (1982) explored the chemical behavior of similar ethyl acetate derivatives, including ethyl (phenyl-6-tetrahydro-2,3,5,6-imidazo[2,1-b]thiazolylidene-3) acetate, under different conditions. Their findings contribute to understanding the compound's reaction mechanisms and stability (Robert & Panouse, 1982).
Potential Therapeutic Applications : Mohamed (2014, 2021) synthesized derivatives of ethyl 2-(benzo[d]thazol-2-yl)acetate and studied their reactions, leading to the formation of compounds with potential therapeutic applications. These studies indicate the compound's relevance in medicinal chemistry and drug design (Mohamed, 2014), (Mohamed, 2021).
Antimicrobial Properties : Vinusha et al. (2015) synthesized Schiff base ligands derived from similar thiazole compounds and tested their antimicrobial activity, demonstrating the compound's potential use in developing new antimicrobial agents (Vinusha et al., 2015).
Catalytic and Green Chemistry Applications : Shahvelayati et al. (2017) described an efficient synthesis of a related thiazol-2(3H)-imine compound using an ionic liquid, highlighting its application in green chemistry and catalysis (Shahvelayati et al., 2017).
Mechanism of Action
The mechanism of action of benzothiazoles depends on their specific chemical structure and the biological system they interact with. Some benzothiazoles have been found to exhibit antimicrobial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic activities .
Safety and Hazards
Future Directions
The future research directions for benzothiazoles include the design and synthesis of new derivatives with potential therapeutic applications. The development of selective fluorogenic probes for monitoring microbiological objects and cellular compartments may help to determine the mechanism of pathogenesis of new pathogens in living cells .
Properties
IUPAC Name |
ethyl 2-(2-imino-6-methyl-1,3-benzothiazol-3-yl)acetate;hydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2S.BrH/c1-3-16-11(15)7-14-9-5-4-8(2)6-10(9)17-12(14)13;/h4-6,13H,3,7H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JILLTQZUXKQXDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)C)SC1=N.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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